Cas no 921487-27-6 (2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide)

• Product Name: 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide
• CAS No: 921487-27-6
• MF: C₁₈H₁₃Cl₃N₄O₂S
• MW: 455.74541926384
• CID: 6205695
• PubChem ID: 41211558
• Update Time: 2025-10-17

2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide
• F2096-1061
• 921487-27-6
• 2-(2-{[(4-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide
• AKOS024627183
• 2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide
• 2-[2-[(4-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(3,5-dichlorophenyl)acetamide

• Inchi： 1S/C18H13Cl3N4O2S/c19-10-1-3-13(4-2-10)23-17(27)25-18-24-15(9-28-18)8-16(26)22-14-6-11(20)5-12(21)7-14/h1-7,9H,8H2,(H,22,26)(H2,23,24,25,27)
• InChI Key： LMZFFIXUISSPGS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(CC1=CSC(NC(NC2C=CC(=CC=2)Cl)=O)=N1)=O)Cl

Computed Properties

• Exact Mass: 453.982480g/mol
• Monoisotopic Mass: 453.982480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide

Introduction to 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide (CAS No. 921487-27-6)

2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide, with the CAS number 921487-27-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a thiazole ring, a chlorophenyl group, and an acetamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide can be represented as follows: C₁₈H₁₃Cl₃N₃O₂S. The compound's molecular weight is 408.77 g/mol. The presence of multiple chlorine atoms and the thiazole ring imparts specific chemical properties that are crucial for its biological activity and potential pharmaceutical applications.

In recent years, thiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties. The compound 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide has shown promising results in several preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiproliferative activity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells.

The mechanism of action of 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide is not yet fully elucidated; however, preliminary studies suggest that it may target multiple cellular pathways involved in cell proliferation and survival. One possible mechanism involves the inhibition of key enzymes such as kinases and proteases, which are often dysregulated in cancer cells. Additionally, the compound has been shown to induce apoptosis through the activation of caspase-dependent pathways.

Beyond its anticancer properties, 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide has also demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study published in the Journal of Antibiotics in 2020 reported that this compound effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes.

The synthesis of 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide involves a multi-step process that typically starts with the formation of the thiazole ring followed by functional group modifications to introduce the chlorophenyl and acetamide moieties. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 4-chloroaniline with thioglycolic acid to form the thiazole ring, followed by acylation with 3,5-dichlorobenzoyl chloride to obtain the final product.

The physicochemical properties of 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide, such as solubility and stability, are critical for its formulation and delivery as a pharmaceutical agent. The compound is generally poorly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO). This property can be advantageous for certain drug delivery systems but may pose challenges for oral administration. To overcome these limitations, various formulation strategies have been explored, including the use of nanoparticles and prodrugs.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While no clinical trials have yet been conducted on 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide, preclinical data provide a strong foundation for further investigation. The compound's promising results in vitro and in animal models suggest that it has potential as a lead candidate for drug development.

In conclusion, 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3,5-dichlorophenyl)acetamide (CAS No. 921487-27-6) is a promising compound with diverse biological activities that warrant further exploration. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical science. Continued studies will help elucidate its mechanisms of action and optimize its use as a therapeutic agent.